Cas no 53347-39-0 (3-amino-1-pentylthiourea)

• Product Name: 3-amino-1-pentylthiourea
• CAS No: 53347-39-0
• MF: C₆H₁₅N₃S
• MW: 161.268399477005
• CID: 385047
• PubChem ID: 2513311
• Update Time: 2025-04-19

3-amino-1-pentylthiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, N-pentyl-
• 1-(2,5-dimethylphenyl)-1H-imidazole-2-thiol
• 1-amino-3-pentylthiourea
• N-PENTYLHYDRAZINECARBOTHIOAMIDE
• 4-amylthiosemicarbazide
• 4-n-Pentyl-thiosemicarbazid
• 4-N-pentyl-thiosemicarbazide
• 4-pentyl-3-thiosemicarbazide
• 4-pentyl-thiosemicarbazide
• 4-Pentylthiosemicarbazide
• AC1M8HH5
• AC1Q2WKP
• CTK1H4632
• CS-0230378
• 3-amino-1-pentylthiourea
• SCHEMBL4051612
• 53347-39-0
• AKOS001082154
• XNTMPLHUDNWDCQ-UHFFFAOYSA-N
• J-502915
• DTXSID00368859
• EN300-10362
• Z56347306

• MDL： MFCD06358019
• Inchi： 1S/C6H15N3S/c1-2-3-4-5-8-6(10)9-7/h2-5,7H2,1H3,(H2,8,9,10)
• InChI Key： XNTMPLHUDNWDCQ-UHFFFAOYSA-N
• SMILES： S=C(NN)NCCCCC

Computed Properties

• Exact Mass: 161.09885
• Monoisotopic Mass: 161.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 50.08